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Compound of Interest

Compound Name: 6-Undecanone

CAS No.: 71808-49-6

Cat. No.: B7769793

Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 6-Undecanone. Adherence to these

procedures is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Summary & Key Quantitative Data
6-Undecanone is a combustible liquid that may cause skin and eye irritation.[1] Ingestion may

lead to irritation of the digestive tract, and inhalation can cause respiratory tract irritation.[1] It is

crucial that all personnel are familiar with its properties and potential hazards before

commencing any work.
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Property Value

CAS Number 927-49-1[1]

Molecular Formula C₁₁H₂₂O[1]

Molecular Weight 170.33 g/mol [1]

Appearance Colorless to slightly yellow liquid[2][3]

Boiling Point 228 °C (lit.)[3][4]

Melting Point 14.6 °C (lit.)[3][4]

Flash Point 88 °C (190.4 °F) - closed cup[4]

Density 0.831 g/mL at 25 °C (lit.)[3][4]

Solubility in Water 0.05 mg/mL at 25 °C[2]

Personal Protective Equipment (PPE)
The selection and proper use of appropriate PPE are paramount to the safe handling of 6-
Undecanone.
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PPE Category Specification Rationale & Citation

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1] A face

shield may be required in

situations with a higher risk of

splashing.

Protects against splashes and

airborne droplets.

Hand Protection

Wear appropriate protective

gloves to prevent skin

exposure.[1]

Provides a protective barrier

against skin contact. The

choice of glove material should

be based on chemical

resistance.

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[1] This includes a

lab coat and closed-toe shoes.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149. A NIOSH or

European Standard EN 149

approved vapor respirator

should be used when

necessary, especially in areas

with inadequate ventilation.[1]

Protects against the inhalation

of harmful vapors.

Operational and Disposal Plans
Handling and Storage:

Always handle 6-Undecanone in a cool, dry, and well-ventilated area.[1][2]
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Keep the container tightly closed when not in use.[1][2]

Store away from heat, sparks, open flames, and other sources of ignition.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

Use only non-sparking tools.[5]

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

Remove and wash contaminated clothing before reuse.[1]

First Aid Measures:

Inhalation: Remove the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water. If skin irritation occurs, seek medical advice.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. If eye irritation persists, get medical attention.[1]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[1][6]

Spill and Leak Procedures:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area.

Ensure adequate ventilation and remove all sources of ignition.[1][5]

Containment: Absorb the spill with an inert material such as dry sand, earth, or vermiculite.[1]

For larger spills, dike the area to prevent spreading.[6]
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Collection: Place the absorbed material into a designated chemical waste container.[1]

Decontamination: Clean the spill area thoroughly.

Disposal Plan:

All waste materials, including contaminated absorbents and PPE, must be disposed of in

accordance with federal, state, and local regulations.

It may be possible to burn the chemical in a chemical incinerator equipped with an

afterburner and scrubber system.

Do not allow the product to enter drains or waterways.[5][7]

Empty containers may retain product residue and can be hazardous. Do not reuse empty

containers.[1] They should be disposed of through an approved waste handling site.[7]

Workflow for Safe Handling of 6-Undecanone
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Workflow for Safe Handling of 6-Undecanone
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Caption: A flowchart outlining the key steps for the safe handling of 6-Undecanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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